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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxypyruvic acid (IUPAC name: 3-hydroxy-2-oxopropanoic acid) is a key alpha-keto acid
involved in numerous biochemical pathways. As an intermediate in the metabolism of amino
acids such as glycine and serine, it plays a crucial role in cellular biosynthesis.[1][2] Its
structure, featuring hydroxyl, carbonyl, and carboxyl functional groups, imparts a unique set of
physicochemical properties that are critical for understanding its biological function, reactivity,
and potential as a therapeutic agent or biomarker. This document provides an in-depth
overview of these properties, along with relevant experimental methodologies and conceptual
diagrams.

Physicochemical Data

The fundamental physicochemical properties of hydroxypyruvic acid are summarized in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name 3-hydroxy-2-oxopropanoic acid  [3]
B-Hydroxypyruvic acid, 3-

Synonyms [4]
Hydroxypyruvate

CAS Number 1113-60-6 [3]

Molecular Formula C3Ha0a4 [1]

Molecular Weight 104.06 g/mol [1][3]

) o White to pale beige crystalline

Physical Description [1][5]
powder

Melting Point 82.4°Cor 202 °C [31[5]

Boiling Point 257.0°C [5][6]

Flash Point 120.56 °C [5]

Note on Melting Point: There is a discrepancy in the reported melting points in the literature. A
value of 82.4 °C is provided by The Good Scents Company|[5], while Wikipedia reports 202
°CJ3]. Further experimental verification is recommended.

Table 2: Chemical and Solubility Properties

Property Value Source(s)
pKa (Strongest Acidic) ~2.57 (Predicted)

Water Solubility 50 g/L at 20 °C [1][5]

logP (o/w) -2.079 (Estimated) [5]

Key Chemical Features
Keto-Enol Tautomerism

Like many a-keto acids, hydroxypyruvic acid exists in solution as an equilibrium mixture of its
keto and enol tautomers. This tautomerization is a crucial aspect of its reactivity and can be
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influenced by solvent and pH.[7][8] The equilibrium involves the migration of a proton and the
shifting of bonding electrons. The keto form is generally predominant in aqueous solutions.[8]

Figure 1: Keto-Enol Tautomerism of Hydroxypyruvic Acid.

Role in Biochemical Pathways

Hydroxypyruvic acid is a central intermediate in the serine biosynthesis and degradation
pathway, connecting amino acid metabolism with glycolysis.[2][9] In one key reaction, 3-
phosphoglycerate from glycolysis is oxidized to 3-phosphohydroxypyruvate, which is then
transaminated to phosphoserine and finally hydrolyzed to serine.[2][9][10] Serine can be
converted back to hydroxypyruvate, linking these metabolic cycles.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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